Cas no 1040502-31-5 (2,2,2-trifluoro-1-(1H-indazol-3-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(1H-indazol-3-yl)ethan-1-one
• CAS No: 1040502-31-5
• MF: C₉H₅F₃N₂O
• MW: 214.144012212753
• CID: 6563795
• PubChem ID: 69167528
• Update Time: 2025-06-26

2,2,2-trifluoro-1-(1H-indazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1H-indazol-3-yl)ethan-1-one
• Ethanone, 2,2,2-trifluoro-1-(1H-indazol-3-yl)-

• Inchi： 1S/C9H5F3N2O/c10-9(11,12)8(15)7-5-3-1-2-4-6(5)13-14-7/h1-4H,(H,13,14)
• InChI Key： IRCNPFFWKHKQEU-UHFFFAOYSA-N
• SMILES： C(=O)(C1C2=C(NN=1)C=CC=C2)C(F)(F)F

Experimental Properties

• Density: 1.497±0.06 g/cm3(Predicted)
• Boiling Point: 320.7±37.0 °C(Predicted)
• pka: 10.48±0.40(Predicted)

Additional information on 2,2,2-trifluoro-1-(1H-indazol-3-yl)ethan-1-one

Chemical Compound CAS No. 1040502-31-5: 2,2,2-Trifluoro-1-(1H-indazol-3-yl)ethan-1-one

The chemical compound CAS No. 1040502-31-5, also known as 2,2,2-trifluoro-1-(1H-indazol-3-yl)ethan-1-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising activity in fields such as pharmacology and materials science.

The molecular structure of 2,2,2-trifluoro-1-(1H-indazol-3-yl)ethanone is characterized by a trifluoromethyl group attached to a ketone moiety, which is further connected to an indazole ring. The indazole moiety is a heterocyclic aromatic compound consisting of a benzene ring fused with an imidazole ring. This combination of functional groups imparts the molecule with distinct electronic and steric properties, making it an attractive candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a kinase inhibitor has been explored in preclinical models, showing promise in targeting specific signaling pathways associated with cancer and inflammatory diseases. The trifluoromethyl group plays a crucial role in enhancing the molecule's lipophilicity and stability, which are essential for drug bioavailability.

In addition to its pharmacological applications, CAS No. 1040502-31-5 has been investigated for its role in organic synthesis as an intermediate for constructing complex molecules. Its reactivity under various catalytic conditions has been studied extensively, revealing its versatility in forming carbon-carbon bonds through mechanisms such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination.

The synthesis of 2,2,2-trifluoro-1-(1H-indazol-3-yli)ethanone involves a multi-step process that typically begins with the preparation of the indazole ring followed by its functionalization with the trifluoromethyl ketone group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental standpoint, the compound's degradation pathways under aerobic and anaerobic conditions have been studied to assess its potential impact on ecosystems. Results indicate that it undergoes rapid biodegradation under aerobic conditions, reducing concerns about long-term environmental persistence.

In conclusion, CAS No. 1040502-31-5 represents a valuable addition to the arsenal of chemical compounds available for research and development. Its unique properties and diverse applications position it as a key player in advancing scientific innovation across multiple disciplines.